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Compound of Interest

Compound Name: Amoz

Cat. No.: B029683

Introduction

Amoz (3-amino-5-(morpholinomethyl)oxazolidin-2-one) is the tissue-bound metabolite of the
nitrofuran antibiotic furaltadone. Due to the ban of furaltadone in food-producing animals,
regulatory bodies monitor its residues by detecting Amoz. Accurate detection and
guantification of Amoz require high-purity certified reference standards. This document
provides a detailed protocol for the synthesis, purification, and characterization of Amoz
reference standards for use in research and analytical laboratories.

Synthesis Workflow

The synthesis of Amoz is a multi-step process that begins with the reaction of 1,2-epoxy-3-
morpholinopropane with hydrazine hydrate to form an intermediate, which is then cyclized to
yield the final Amoz product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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